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These comprehensive application notes provide detailed methodologies and quantitative data
for the sensory panel testing of the cooling agent WS-12. The protocols outlined below are
designed to guide researchers in determining detection thresholds, characterizing cooling
intensity, and understanding the temporal profile of WS-12 in various applications.

Introduction to WS-12

WS-12 is a synthetic cooling agent known for providing a clean, potent, and long-lasting
cooling sensation without the characteristic minty aroma or taste associated with menthol.[1][2]
Its sensory effects are primarily perceived at the front of the tongue.[3][4] The cooling effect of
WS-12 is mediated through the selective activation of the Transient Receptor Potential
Melastatin 8 (TRPM8) ion channel, the primary sensor for cold stimuli in the human body.

Quantitative Data Summary

The following tables summarize the recommended concentration ranges for WS-12 in various
sensory testing protocols and product applications. These values should be used as a starting
point and may require optimization based on the specific product matrix and desired cooling
intensity.

Table 1. Recommended Concentration Ranges for WS-12 Sensory Panel Testing
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Recommended
Sensory Test Concentration Range (in Notes
aqueous solution)

Begin with a low concentration

Detection Threshold 0.1-5ppm ) ]
and increase incrementally.

The concentration will depend
Intensity Rating 5-100 ppm on the desired cooling intensity
level being evaluated.

Higher concentrations are

often used to evaluate the full
Time-Intensity Analysis 10 - 200 ppm temporal profile, including

onset, peak, and duration of

the cooling sensation.

Table 2: Typical Application Concentrations of WS-12

Application Recommended Usage Level (ppm)
Beverages 0.1-10
Chewing Gum & Confectionery 10 - 100

Oral Care Products (e.g., toothpaste,
50 - 200

mouthwash)

Note: 1 ppm (part per million) is equivalent to 1 mg/L. A 0.005% solution is equivalent to 50
ppm.[1]

Experimental Protocols
General Sensory Panel Guidelines

o Panelists: Recruit 10-15 trained sensory panelists with demonstrated ability to discriminate
and scale the intensity of chemical stimuli.[5][6]
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» Environment: Conduct all sensory evaluations in a controlled environment with consistent
temperature, lighting, and minimal distractions.[7]

o Sample Presentation: Present samples in a monadic, randomized, and blinded fashion. Use
three-digit codes to label the samples.

» Palate Cleansing: Panelists should rinse their mouths thoroughly with deionized water and
wait for a predetermined time (e.g., 2-5 minutes) between samples to prevent sensory
fatigue and carry-over effects. Unsalted crackers can also be used for palate cleansing.[7]

Protocol for Determining Detection Threshold

This protocol utilizes the ASTM E679 - Ascending Forced-Choice (3-AFC) method.
Objective: To determine the lowest concentration of WS-12 that can be reliably detected.
Materials:

e Stock solution of WS-12 (e.g., 1000 ppm in propylene glycol or ethanol).

» Deionized, taste-free water.

o Glass or disposable sensory cups.

Procedure:

o Sample Preparation: Prepare a series of dilutions of WS-12 in deionized water, starting from
a very low concentration (e.g., 0.05 ppm) and increasing in logarithmic or geometric steps
(e.g.,0.1,0.2,0.4, 0.8, 1.6 ppm).

o Triangle Test Setup: For each concentration level, present panelists with three samples: two
blanks (water) and one sample containing WS-12. The position of the odd sample should be
randomized.

o Evaluation: Instruct panelists to taste each sample from left to right and identify the sample
that is different.
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Data Analysis: The detection threshold is typically defined as the concentration at which 50%
of the panel can correctly identify the odd sample. This can be calculated using statistical
methods such as the geometric mean of the last incorrect and first correct concentration for
each panelist.

Protocol for Cooling Intensity Rating

Objective: To quantify the perceived cooling intensity of WS-12 at different concentrations.
Materials:

o Aseries of WS-12 solutions of varying concentrations (e.g., 5, 10, 20, 50, 100 ppm) in the
desired product base (e.g., water, beverage).

o Control sample (product base without WS-12).
Procedure:

Panelist Training: Familiarize panelists with the concept of cooling intensity and the rating
scale to be used. A common tool is the Labeled Magnitude Scale (LMS) or a simple 0-10 or
0-15 point numerical scale anchored with descriptors (e.g., 0 = No cooling, 5 = Moderate
cooling, 10 = Strong cooling, 15 = Intense cooling).[8]

Evaluation: Present the samples one at a time. Instruct panelists to take a specific amount of
the sample (e.g., 10 mL) into their mouth, hold it for a set time (e.g., 10 seconds), and then
expectorate.

Rating: Panelists should then rate the maximum perceived cooling intensity on the provided
scale.

Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine if there are
significant differences in perceived intensity across the different concentrations. Post-hoc
tests (e.g., Tukey's HSD) can be used to identify which concentrations are significantly
different from each other.

Protocol for Time-Intensity (T-1) Analysis

Objective: To characterize the temporal profile of the cooling sensation produced by WS-12.
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Materials:

e WS-12 solution at a concentration known to elicit a clear and lasting cooling sensation (e.qg.,
50 ppm in water).

o Computer with time-intensity data acquisition software.
Procedure:

o Panelist Training: Train panelists on the use of the time-intensity software. They will use a
mouse or a dial to continuously rate the perceived cooling intensity over time.[9][10]

e Evaluation:
o Panelists will initiate the software to begin recording.

o At a designated start time, they will take the entire sample into their mouth and begin
rating the intensity of the cooling sensation.

o They will continue to rate the intensity as it changes over a predetermined period (e.g., 3-5
minutes), even after expectorating the sample at a specified time (e.g., 30 seconds).

» Data Collection: The software will record the intensity rating at regular intervals (e.g., every
second).

o Data Analysis: From the resulting time-intensity curves, several key parameters can be
extracted and analyzed:

o

Imax: Maximum perceived intensity.

[¢]

Tmax: Time to reach maximum intensity.

[¢]

Duration: Total time the cooling sensation is perceived.

[e]

Area Under the Curve (AUC): Represents the total cooling perception over time.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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